Cas no 333447-43-1 (Benzene, 1-chloro-2,4-difluoro-5-iodo-)

• Product Name: Benzene, 1-chloro-2,4-difluoro-5-iodo-
• CAS No: 333447-43-1
• MF: C₆H₂ClF₂I
• MW: 274.434360027313
• CID: 4793462
• Update Time: 2025-09-27

Benzene, 1-chloro-2,4-difluoro-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2,4-difluoro-5-iodo-
• 5-Chloro-2,4-difluoroiodobenzene
• 1-Chloro-2,4-difluoro-5-iodobenzene

• Inchi： 1S/C6H2ClF2I/c7-3-1-6(10)5(9)2-4(3)8/h1-2H
• InChI Key： VBDOBSXJBXGBQO-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)Cl)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on Benzene, 1-chloro-2,4-difluoro-5-iodo-

Benzene, 1-chloro-2,4-difluoro-5-iodo-

Benzene, 1-chloro-2,4-difluoro-5-iodo-, also known by its CAS number 333447-43-1, is a highly specialized aromatic compound with a unique combination of halogen substituents. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. Recent studies have highlighted its role in the development of advanced materials and its potential as a precursor in the synthesis of bioactive molecules.

The structure of 1-chloro-2,4-difluoro-5-iodobenzene consists of a benzene ring with three halogen substituents: chlorine at position 1, fluorine at positions 2 and 4, and iodine at position 5. This arrangement creates a molecule with high symmetry and unique electronic properties. The presence of multiple halogens imparts distinct reactivity patterns, making it a valuable substrate for various organic transformations.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored its preparation through electrophilic substitution reactions, utilizing various catalysts to enhance reaction efficiency. The stability and reactivity of 1-chloro-2,4-difluoro-5-iodobenzene have been studied under different conditions, revealing its potential as an intermediate in the production of advanced materials such as semiconductors and optoelectronic devices.

In the field of pharmacology, this compound has shown promise as a building block for drug discovery. Its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create bioactive molecules with potential applications in cancer therapy and infectious disease treatment. Recent studies have demonstrated that derivatives of this compound exhibit selective cytotoxicity against cancer cells, making them candidates for further preclinical testing.

The environmental impact of 1-chloro-2,4-difluoro-5-iodobenzene has also been a topic of interest. Researchers have investigated its degradation pathways under various environmental conditions, including photolysis and microbial degradation. Understanding its persistence in the environment is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, Benzene, 1-chloro-2,4-difluoro-5-iodo- is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play a pivotal role in advancing both scientific knowledge and technological innovation.